Cas no 1012868-70-0 (Potassium 2-fluoro-5-formylphenyltrifluoroborate)

Potassium 2-fluoro-5-formylphenyltrifluoroborate is an organoboron reagent commonly used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include enhanced stability and solubility in aqueous and organic solvents compared to corresponding boronic acids. The trifluoroborate moiety improves handling and shelf life, reducing decomposition risks. The formyl and fluoro substituents on the phenyl ring enable further functionalization, making it a versatile intermediate in pharmaceutical and materials chemistry. Its compatibility with mild reaction conditions and high selectivity in coupling reactions makes it valuable for constructing complex aromatic frameworks. The potassium salt form ensures consistent reactivity and ease of use in synthetic applications.
Potassium 2-fluoro-5-formylphenyltrifluoroborate structure
1012868-70-0 structure
Product Name:Potassium 2-fluoro-5-formylphenyltrifluoroborate
CAS No:1012868-70-0
MF:C7H4BF4KO
MW:230.00897693634
MDL:MFCD09993332
CID:890594
PubChem ID:329764050
Update Time:2025-05-20

Potassium 2-fluoro-5-formylphenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

    • Potassium 2-fluoro-5-formylphenyltrifluoroborate
    • potassium,trifluoro-(2-fluoro-5-formylphenyl)boranuide
    • C-2135
    • potassium (2-fluoro-5-formyl)phenyltrifluoroborate
    • CHEMMAKER CMBC-00740
    • Potassium trifluoro(2-fluoro-5-formylphenyl)borate
    • potassium:trifluoro-(2-fluoro-5-formylphenyl)boranuide
    • EN300-7386020
    • DB-404328
    • Potassiumtrifluoro(2-fluoro-5-formylphenyl)borate
    • Potassium 2-fluoro-5-formyl benzenetrifluoroborate
    • D71706
    • DTXSID50647409
    • CS-0189847
    • potassium;trifluoro-(2-fluoro-5-formylphenyl)boranuide
    • Potassium trifluoro(2-fluoro-5-formylphenyl)borate(1-)
    • Borate(1-), trifluoro(2-fluoro-5-formylphenyl)-, potassium (1:1), (T-4)-
    • MFCD09993332
    • PS-9755
    • Potassium;trifluoro-(2-fluoro-5-formyl-phenyl)boranuide
    • 1012868-70-0
    • POTASSIUM TRIFLUORO(2-FLUORO-5-FORMYLPHENYL)BORANUIDE
    • MLS002705541
    • AKOS027270127
    • SMR001572170
    • Potassium (2-fluoro-5-formylphenyl)trifluoroborate
    • MDL: MFCD09993332
    • Inchi: 1S/C7H4BF4O.K/c9-7-2-1-5(4-13)3-6(7)8(10,11)12;/h1-4H;/q-1;+1
    • InChI Key: HCTPXGYDPRWOOU-UHFFFAOYSA-N
    • SMILES: [K+].F[B-](C1C(=CC=C(C=O)C=1)F)(F)F

Computed Properties

  • Exact Mass: 229.99300
  • Monoisotopic Mass: 229.9928390g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Melting Point: 230-235 °C
  • PSA: 17.07000
  • LogP: 1.69260

Potassium 2-fluoro-5-formylphenyltrifluoroborate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

Potassium 2-fluoro-5-formylphenyltrifluoroborate Pricemore >>

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Potassium 2-fluoro-5-formylphenyltrifluoroborate Production Method

Additional information on Potassium 2-fluoro-5-formylphenyltrifluoroborate

Potassium 2-Fluoro-5-Formylphenyltrifluoroborate (CAS No. 1012868-70-0): An Overview

Potassium 2-fluoro-5-formylphenyltrifluoroborate (CAS No. 1012868-70-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a fluoro-substituted aromatic ring and a formyl group, making it a valuable building block for various chemical transformations.

The chemical structure of Potassium 2-fluoro-5-formylphenyltrifluoroborate is represented by the formula K[CF3C(=O)C6H3F-2]. The presence of the trifluoromethyl group and the formyl functionality imparts specific reactivity and stability properties to this compound. These features make it particularly useful in the synthesis of complex organic molecules, including pharmaceuticals and functional materials.

Recent research has highlighted the potential applications of Potassium 2-fluoro-5-formylphenyltrifluoroborate in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of fluorinated analogs of existing drugs, which often exhibit improved pharmacological properties such as enhanced metabolic stability and reduced toxicity.

In addition to its role in drug discovery, Potassium 2-fluoro-5-formylphenyltrifluoroborate has also found applications in materials science. The unique electronic properties of fluorinated compounds make them suitable for use in electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells. Research in this area has shown that compounds like Potassium 2-fluoro-5-formylphenyltrifluoroborate can be used to enhance the performance and efficiency of these devices.

The synthesis of Potassium 2-fluoro-5-formylphenyltrifluoroborate typically involves several steps, including the formation of the fluoro-substituted aromatic ring and the introduction of the formyl group. A common synthetic route involves the reaction of 2-fluoro-5-bromobenzaldehyde with potassium trifluoroborate in an appropriate solvent. This process requires careful control of reaction conditions to ensure high yields and purity.

The physical and chemical properties of Potassium 2-fluoro-5-formylphenyltrifluoroborate have been extensively studied. It is a white crystalline solid that is soluble in polar solvents such as water and dimethylformamide (DMF). Its melting point is around 150°C, and it exhibits good thermal stability under typical laboratory conditions.

In terms of safety, while Potassium 2-fluoro-5-formylphenyltrifluoroborate is not classified as a hazardous material, it is important to handle it with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

The environmental impact of Potassium 2-fluoro-5-formylphenyltrifluoroborate has also been considered in recent studies. Research has shown that while this compound does not pose significant environmental risks when used properly, it is important to follow best practices for waste disposal to minimize any potential ecological impact.

In conclusion, Potassium 2-fluoro-5-formylphenyltrifluoroborate (CAS No. 1012868-70-0) is a highly versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers and chemists working on the development of new drugs and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.

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